6-amino-3-methyl-2,3-dihydro-1H-inden-1-one

• CAS No.: 60424-08-0
• Molecular Formula: C10H11NO
• Molecular Weight: 161.20 g/mol
• IUPAC Name: 6-amino-3-methyl-2,3-dihydroinden-1-one
• InChI: InChI=1S/C10H11NO/c1-6-4-10(12)9-5-7(11)2-3-8(6)9/h2-3,5-6H,4,11H2,1H3
• InChI Key: AWNNFCBQPUOJGM-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)C2=C1C=CC(=C2)N

Description

6-amino-3-methyl-2,3-dihydro-1H-inden-1-one is a useful research compound. Its molecular formula is C10H11NO and its molecular weight is 161.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

As presented in the following reaction formula, tin chloride (SnCl2; 26.5 g, 0.117 mol) was added at room temperature to a mixture of 3-methyl-6-nitro-2,3-dihydro-1-H-inden-1-one (5.0 g, 0.026 mol), hydrochloric acid (HCl; 90 mL) and water (H2O; 30 mL), and the reaction mixture was stirred at 40° C. for 0.5 hours. After the completion of reaction, the mixture was treated with saturated, anhydrous potassium carbonate (K2CO3; 300 mL) and then extracted three times with 100 mL of dichloromethane. The combined organic phase was concentrated to give 6-amino-3-methyl-2,3-dihydro-1-H-inden-1-one (3.8 g, yield: 92%).